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Compound of Interest

Compound Name: Molybdenum pentafluoride

Cat. No.: B078036 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the current, albeit limited, applications

and research surrounding molybdenum pentafluoride (MoF₅) and related compounds in

battery technology. While direct, experimentally validated applications of pure MoF₅ in

commercially viable batteries are not extensively documented in peer-reviewed literature,

theoretical applications and research on related molybdenum oxyfluorides indicate a potential

for this class of materials in next-generation energy storage.

Molybdenum Pentafluoride (MoF₅) as a Cathode
Material in Aluminum-Ion Batteries (Theoretical)
A patent has proposed the use of molybdenum(V) fluoride as a cathode material for aluminum

(Al) batteries. The technology is based on the electrochemical reaction between an aluminum

anode and a metal fluoride cathode.

Proposed Electrochemical Reaction
The overall cell reaction in an Al-MoF₅ battery is projected to be:

5/3Al + MoF₅ → 5/3AlF₃ + Mo

This reaction suggests a conversion-type cathode where MoF₅ is reduced by aluminum ions.
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Projected Performance Data
The following table summarizes the theoretical performance metrics of a molybdenum
pentafluoride cathode in an aluminum battery, as outlined in the patent literature.[1] It is

crucial to note that these are calculated thermodynamic values and have not been extensively

demonstrated in experimental settings.

Parameter Projected Value

Voltage 2.3 V

Active Material Energy Density 1325 Wh/kg

Composite Capacity 565 mAh/g

Experimental Protocols (General
ized)

While the patent does not provide a specific experimental protocol for battery fabrication, a

generalized approach can be outlined based on standard laboratory practices for synthesizing

MoF₅ and assembling coin cells.

Molybdenum pentafluoride can be synthesized via the reduction of molybdenum hexafluoride

(MoF₆). A common method involves the reaction of MoF₆ with molybdenum metal.

Materials:

Molybdenum powder (Mo)

Molybdenum hexafluoride (MoF₆)

A suitable reaction vessel (e.g., a sealed nickel or Monel reactor)

Procedure:

Ensure the reaction vessel is clean, dry, and free of any contaminants.

Place a stoichiometric amount of molybdenum powder into the reactor.
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Carefully introduce molybdenum hexafluoride into the reactor. The reaction is: Mo + 5MoF₆

→ 6MoF₅.

Seal the reactor and heat to approximately 150-200 °C. The reaction is typically carried out

in the vapor phase.

After the reaction is complete, cool the reactor to room temperature.

The resulting yellow, hygroscopic solid is molybdenum pentafluoride. Handle MoF₅ in an

inert atmosphere (e.g., an argon-filled glovebox) due to its sensitivity to moisture.

Materials:

Molybdenum pentafluoride (MoF₅) powder (active material)

Carbon black (conductive additive)

Polyvinylidene fluoride (PVDF) binder

N-Methyl-2-pyrrolidone (NMP) solvent

Aluminum foil (current collector)

Aluminum metal foil (anode)

Ionic liquid electrolyte suitable for aluminum batteries (e.g., EMIMCl/AlCl₃)

Celgard separator

CR2032 coin cell components

Procedure:

In an inert atmosphere, mix MoF₅, carbon black, and PVDF in a weight ratio of approximately

80:10:10.

Add NMP dropwise to the mixture and stir until a homogeneous slurry is formed.

Cast the slurry onto an aluminum foil current collector using a doctor blade.
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Dry the coated foil in a vacuum oven at 80-120 °C for 12 hours to remove the NMP.

Punch out circular electrodes from the dried foil.

Assemble a CR2032 coin cell inside an argon-filled glovebox in the following order: cathode,

separator soaked in electrolyte, aluminum anode, and spacers.

Crimp the coin cell to ensure it is properly sealed.

Logical Diagram of the Proposed Al-MoF₅ Battery
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Al-MoF₅ Electrochemical Cell

Aluminum Anode (Al) Ionic Liquid Electrolyte
(e.g., EMIMCl/AlCl₃)

Al³⁺ ions

MoF₅ Cathode
Electrons (External Circuit)

Al³⁺ ions

Separator
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Synthesis of Ag₃MoO₃F₃

Cathode and Cell Fabrication

Electrochemical Testing

Start: Mix AgF and MoO₃

High-Energy Ball Milling

Ag₃MoO₃F₃ Powder

Start: Prepare Slurry
(Ag₃MoO₃F₃, Carbon, Graphite, PVDF)

Use in Slurry

Cast Slurry on Al Foil

Vacuum Drying

Punch Cathode Discs

Assemble CR2032 Coin Cell
(with Li Anode and Electrolyte)

Galvanostatic Cycling

Test Cell

Data Analysis
(Capacity, Voltage, etc.)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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